Cas no 162784-26-1 (3-O-Benzyl Estrone Monoethylene Ketal)

• Product Name: 3-O-Benzyl Estrone Monoethylene Ketal
• CAS No: 162784-26-1
• MF: C₂₇H₃₂O₃
• MW: 404.541188240051
• CID: 1064818
• PubChem ID: 15293261
• Update Time: 2025-04-20

3-O-Benzyl Estrone Monoethylene Ketal Chemical and Physical Properties

Names and Identifiers

• 3-O-Benzyl Estrone Monoethylene Ketal
• 3-O-BENZYL ESTRONE MONOETHYLENE KETAL,WHITE SOLID
• (8'R,9'S,13'S,14'S)-13'-methyl-3'-phenylmethoxyspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]
• 3-(Benzyloxy)-estra-1,3,5(10)-trien-17-one Cyclic 1,2-Ethanediyl Acetal
• 3-(PhenylMethoxy)-estra-1,3,5(10)-trien-17-one Cyclic 1,2-Ethanediyl Acetal
• 162784-26-1
• J-009974
• DTXSID70571075
• (8R,9S,13S,14S)-3-(Benzyloxy)-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolane]

• Inchi： 1S/C27H32O3/c1-26-13-11-23-22-10-8-21(28-18-19-5-3-2-4-6-19)17-20(22)7-9-24(23)25(26)12-14-27(26)29-15-16-30-27/h2-6,8,10,17,23-25H,7,9,11-16,18H2,1H3/t23-,24-,25+,26+/m1/s1
• InChI Key： OAPZVJZTHJRGNF-XPGKHFPBSA-N
• SMILES： O1CCOC21CC[C@H]1[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]12C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 404.23500
• Monoisotopic Mass: 404.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 5.86480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives